Cas no 478049-68-2 (6-(TERT-BUTYL)-2-HYDROXY-4-(TRIFLUOROMETHYL)NICOTINONITRILE)

• Product Name: 6-(TERT-BUTYL)-2-HYDROXY-4-(TRIFLUOROMETHYL)NICOTINONITRILE
• CAS No: 478049-68-2
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• MDL: MFCD00843141
• CID: 3028629
• PubChem ID: 1480186
• Update Time: 2025-04-21

6-(TERT-BUTYL)-2-HYDROXY-4-(TRIFLUOROMETHYL)NICOTINONITRILE Chemical and Physical Properties

Names and Identifiers

• 6-(TERT-BUTYL)-2-HYDROXY-4-(TRIFLUOROMETHYL)NICOTINONITRILE
• AKOS005094062
• 478049-68-2
• 6-tert-Butyl-2-hydroxy-4-(trifluoromethyl) nicotinonitrile
• 6-tert-Butyl-3-cyano-2-hydroxy-4-(trifluoromethyl)pyridine
• 6-tert-butyl-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 5N-373S
• Bionet2_000667
• HMS2340I06
• 6-tert-butyl-2-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• MFCD00843141
• SMR000126609
• 6-(tert-Butyl)-2-hydroxy-4-(trifluoromethyl)-nicotinonitrile
• CHEBI:121031
• MLS000544852
• CHEMBL1459536
• Q27209269
• HMS1365O07
• CS-0332073
• 6-tert-Butyl-2-hydroxy-4-(trifluoromethyl)nicotinonitrile

• MDL： MFCD00843141
• Inchi： 1S/C11H11F3N2O/c1-10(2,3)8-4-7(11(12,13)14)6(5-15)9(17)16-8/h4H,1-3H3,(H,16,17)
• InChI Key： QVFWPGJSZRZLAM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(=C1)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 244.08234746Da
• Monoisotopic Mass: 244.08234746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

6-(TERT-BUTYL)-2-HYDROXY-4-(TRIFLUOROMETHYL)NICOTINONITRILE Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds